Cas no 946309-15-5 (2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 946309-15-5
• MF: C₁₆H₁₃ClFN₅O₂
• MW: 361.758125066757
• CID: 6348045
• PubChem ID: 27554850
• Update Time: 2025-10-29

2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• 2-(4-chlorophenoxy)-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]acetamide
• F2070-1695
• AKOS005001535
• 2-(4-chlorophenoxy)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
• 2-(4-chlorophenoxy)-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• 946309-15-5

• Inchi： 1S/C16H13ClFN5O2/c17-11-1-7-14(8-2-11)25-10-16(24)19-9-15-20-21-22-23(15)13-5-3-12(18)4-6-13/h1-8H,9-10H2,(H,19,24)
• InChI Key： SSXWNCJILJOUKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1=NN=NN1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 361.0741805g/mol
• Monoisotopic Mass: 361.0741805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

2-(4-Chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide: A Comprehensive Overview

The compound with CAS No. 946309-15-5, commonly referred to as 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of this compound.

The molecular structure of 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is characterized by a tetrazole ring system fused with a phenyl group and an acetamide moiety. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. This structure contributes to the compound's stability and reactivity. The presence of the 4-chlorophenoxy group adds electronic diversity to the molecule, enhancing its interaction with biological targets.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. Tetrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in designing bioactive molecules. The integration of a fluorinated phenyl group further enhances the compound's pharmacokinetic properties, such as absorption and distribution. Fluorine substitution is a common strategy in medicinal chemistry to improve drug-like properties without significantly altering the molecular framework.

The synthesis of CAS No. 946309-15-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the tetrazole core through cyclization reactions and subsequent functionalization with the phenoxy and acetamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

Pharmacological studies on this compound have revealed its potential as a modulator of various biological pathways. For instance, it has shown activity against enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development. Additionally, its ability to inhibit certain kinases suggests its role in cancer therapy research.

In terms of applications, 2-(4-chlorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide has been explored in preclinical models for its efficacy in treating chronic inflammatory diseases and oncological conditions. Its selectivity for specific molecular targets makes it a promising lead compound for further optimization into clinical candidates.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's interactions at molecular levels. Docking studies have provided insights into how it binds to target proteins, guiding further modifications to enhance potency and selectivity.

In conclusion, CAS No. 946309-15-5 represents a cutting-edge molecule with vast potential in therapeutic development. Its unique structure and promising biological activities position it as a valuable asset in contemporary drug discovery pipelines.